Cas no 127879-23-6 (Thiourea, N-methyl-N-2-propenyl- (9CI))

• Product Name: Thiourea, N-methyl-N-2-propenyl- (9CI)
• CAS No: 127879-23-6
• MF: C₅H₁₀N₂S
• MW: 130.211299419403
• CID: 1222200
• PubChem ID: 21570611
• Update Time: 2025-04-20

Thiourea, N-methyl-N-2-propenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-methyl-N-2-propenyl- (9CI)
• 1-methyl-1-prop-2-enylthiourea
• DTXSID30615924
• 127879-23-6
• N-Methyl-N-prop-2-en-1-ylthiourea
• SCHEMBL4556480

• Inchi： 1S/C5H10N2S/c1-3-4-7(2)5(6)8/h3H,1,4H2,2H3,(H2,6,8)
• InChI Key： GXQGTKHOKKMQHL-UHFFFAOYSA-N
• SMILES： S=C(N)N(C)CC=C

Computed Properties

• Exact Mass: 130.0566
• Monoisotopic Mass: 130.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 29.26